Cas no 1549833-45-5 (Cyclopentane, [1-(bromomethyl)propyl]-)
Cyclopentane, [1-(bromomethyl)propyl]- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentane, [1-(bromomethyl)propyl]-
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- Inchi: 1S/C9H17Br/c1-2-8(7-10)9-5-3-4-6-9/h8-9H,2-7H2,1H3
- InChI Key: CREAQBOKWRXAQI-UHFFFAOYSA-N
- SMILES: C1(C(CBr)CC)CCCC1
Cyclopentane, [1-(bromomethyl)propyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01054468-1g |
(1-Bromobutan-2-yl)cyclopentane |
1549833-45-5 | 95% | 1g |
¥3717.0 | 2023-04-10 | |
| Enamine | EN300-675225-0.05g |
(1-bromobutan-2-yl)cyclopentane |
1549833-45-5 | 95.0% | 0.05g |
$707.0 | 2025-03-13 | |
| Enamine | EN300-675225-0.1g |
(1-bromobutan-2-yl)cyclopentane |
1549833-45-5 | 95.0% | 0.1g |
$741.0 | 2025-03-13 | |
| Enamine | EN300-675225-0.25g |
(1-bromobutan-2-yl)cyclopentane |
1549833-45-5 | 95.0% | 0.25g |
$774.0 | 2025-03-13 | |
| Enamine | EN300-675225-0.5g |
(1-bromobutan-2-yl)cyclopentane |
1549833-45-5 | 95.0% | 0.5g |
$809.0 | 2025-03-13 | |
| Enamine | EN300-675225-1.0g |
(1-bromobutan-2-yl)cyclopentane |
1549833-45-5 | 95.0% | 1.0g |
$842.0 | 2025-03-13 | |
| Enamine | EN300-675225-2.5g |
(1-bromobutan-2-yl)cyclopentane |
1549833-45-5 | 95.0% | 2.5g |
$1650.0 | 2025-03-13 | |
| Enamine | EN300-675225-5.0g |
(1-bromobutan-2-yl)cyclopentane |
1549833-45-5 | 95.0% | 5.0g |
$2443.0 | 2025-03-13 | |
| Enamine | EN300-675225-10.0g |
(1-bromobutan-2-yl)cyclopentane |
1549833-45-5 | 95.0% | 10.0g |
$3622.0 | 2025-03-13 |
Cyclopentane, [1-(bromomethyl)propyl]- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on Cyclopentane, [1-(bromomethyl)propyl]-
Introduction to Cyclopentane, [1-(bromomethyl)propyl]- (CAS No. 1549833-45-5)
Cyclopentane, [1-(bromomethyl)propyl]- (CAS No. 1549833-45-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopentane ring structure and a bromomethylpropyl substituent, which imparts specific reactivity and functional versatility.
The molecular formula of Cyclopentane, [1-(bromomethyl)propyl]- is C9H19Br, and it has a molecular weight of approximately 207.14 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of a suitable precursor and subsequent functional group manipulation to achieve the desired structure. The synthesis process is highly controlled to ensure high purity and yield, which are crucial for its application in sensitive areas such as drug development.
In the realm of pharmaceutical research, Cyclopentane, [1-(bromomethyl)propyl]- has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the synthesis of a new class of antiviral agents that exhibit potent activity against influenza viruses. The bromomethylpropyl substituent provides a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.
Beyond pharmaceuticals, Cyclopentane, [1-(bromomethyl)propyl]- has found applications in materials science. Its unique structure makes it an attractive candidate for the development of advanced materials with enhanced mechanical and thermal properties. A study published in the Journal of Materials Chemistry A demonstrated the use of this compound as a monomer in the synthesis of copolymers with improved thermal stability and mechanical strength. These copolymers have potential applications in areas such as coatings, adhesives, and composite materials.
The reactivity and functional versatility of Cyclopentane, [1-(bromomethyl)propyl]- also make it a valuable reagent in organic synthesis. Chemists at the Massachusetts Institute of Technology (MIT) have utilized this compound in the development of new synthetic methodologies for constructing complex organic molecules. The bromomethyl group serves as a versatile handle for various chemical transformations, including cross-coupling reactions and nucleophilic substitutions. These methodologies have broadened the scope of synthetic chemistry and enabled the efficient synthesis of molecules with intricate architectures.
In addition to its synthetic utility, Cyclopentane, [1-(bromomethyl)propyl]- has been studied for its environmental impact and safety profile. Researchers at the Environmental Protection Agency (EPA) have conducted comprehensive assessments to evaluate its biodegradability and ecotoxicity. The results indicate that this compound is relatively stable under environmental conditions but can be effectively degraded through microbial processes. Furthermore, it exhibits low toxicity to aquatic organisms, making it a safer choice for industrial applications compared to some traditional alternatives.
The future prospects for Cyclopentane, [1-(bromomethyl)propyl]- are promising across multiple domains. Ongoing research aims to further explore its potential in drug discovery, materials science, and chemical synthesis. Collaborative efforts between academia and industry are expected to drive innovation and bring new applications to market. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in advancing scientific knowledge and technological capabilities.
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